Cas no 2229265-41-0 (5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene)

• Product Name: 5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene
• CAS No: 2229265-41-0
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 5884036
• PubChem ID: 165765563
• Update Time: 2025-05-22

5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene
• 2229265-41-0
• EN300-1795980

• Inchi： 1S/C14H16O2/c1-5-14(6-7-14)11-8-12(15-3)10(2)13(9-11)16-4/h1,8-9H,6-7H2,2-4H3
• InChI Key： KAZSMRPIAOMCOX-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=C(C=1)C1(C#C)CC1)OC

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene

5-(1-Ethynylcyclopropyl)-1,3-Dimethoxy-2-Methylbenzene: A Comprehensive Overview

5-(1-Ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene, also known by its CAS number 2229265-41-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a cyclopropyl group, methoxy groups, and a methyl group. The presence of the ethynyl group further adds to its chemical interest, making it a valuable molecule for various applications.

The synthesis of 5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene involves a series of intricate organic reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, which has been extensively reported in the literature. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for industrial applications.

One of the most notable properties of this compound is its electronic structure, which plays a crucial role in its reactivity and functionality. The methoxy groups at positions 1 and 3 on the benzene ring contribute to strong electron-donating effects, while the methyl group at position 2 provides steric hindrance. This combination results in a molecule with unique electronic and steric properties that are highly desirable in various chemical transformations.

Recent studies have highlighted the potential of 5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for the development of high-performance polymers with tailored electronic properties.

In addition to its material science applications, this compound has also found utility in medicinal chemistry. The cyclopropyl group is known to exhibit interesting pharmacological properties, making it a valuable component in drug design. Recent research has explored its potential as a scaffold for developing bioactive molecules targeting various therapeutic areas.

The stability and reactivity of 5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene under different conditions have been thoroughly investigated. These studies have revealed that the compound exhibits remarkable thermal stability and can withstand harsh reaction conditions without undergoing decomposition. This makes it an ideal candidate for high-temperature applications in both academic and industrial settings.

In terms of spectroscopic analysis, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided critical insights into its molecular structure and bonding patterns, further enhancing our understanding of its chemical behavior.

The environmental impact of synthesizing and using 5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene has also been a topic of recent research. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce the overall environmental footprint associated with its production.

In conclusion, 5-(1-ethynylcyclopropyl)-1,3-dimethoxy-2-methylbenzene, with its unique structure and versatile properties, continues to be a focal point in modern organic chemistry research. Its applications span across multiple disciplines, from materials science to medicinal chemistry, underscoring its importance as a valuable chemical entity.